Cas no 1671-48-3 (2-Methyl-5-(methylsulfonyl)aniline)

• Product Name: 2-Methyl-5-(methylsulfonyl)aniline
• CAS No: 1671-48-3
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• MDL: MFCD09258802
• CID: 2105395
• PubChem ID: 17511954
• Update Time: 2025-06-16

2-Methyl-5-(methylsulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(methylsulfonyl)benzenamine
• 2-methyl-5-(methylsulfonyl)aniline
• 5-methanesulfonyl-2-methyl-aniline
• [2-methyl-5-(methylsulfonyl)phenyl]amine
• 5-methanesulfonyl-2-methylaniline
• 2-methyl-5-(methylsulfonyl)phenylamine
• 2-methyl-5-methylsulfonylaniline
• CVZREHYXQNAPKJ-UHFFFAOYSA-N
• 5-methanesulphonyl-2-methylaniline
• KM4086
• SBB072180
• 5586AJ
• TRA0071426
• SY030782
• Benzenamine, 2-methyl-5-(methylsulfonyl)-
• ST45027647
• AKOS009075743
• AC1632
• ALBB-025038
• CS-0198974
• CS-11816
• DB-338587
• SCHEMBL1368132
• EN300-30270
• MFCD09258802
• 1671-48-3
• 985-364-7
• 948-410-7
• 2-Methyl-5-(methylsulfonyl)aniline

• MDL： MFCD09258802
• Inchi： 1S/C8H11NO2S/c1-6-3-4-7(5-8(6)9)12(2,10)11/h3-5H,9H2,1-2H3
• InChI Key： CVZREHYXQNAPKJ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C)=C(C=1)N)(=O)=O

Computed Properties

• Exact Mass: 185.05100
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68.5

Experimental Properties

• PSA: 68.54000
• LogP: 2.64270

2-Methyl-5-(methylsulfonyl)aniline Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-Methyl-5-(methylsulfonyl)aniline

Professional Introduction to 2-Methyl-5-(methylsulfonyl)aniline (CAS No. 1671-48-3)

2-Methyl-5-(methylsulfonyl)aniline, identified by its Chemical Abstracts Service number (CAS No. 1671-48-3), is a significant compound in the field of chemical and pharmaceutical research. This compound, characterized by its molecular structure featuring a methyl group at the 2-position and a methylsulfonyl group at the 5-position of an aniline backbone, has garnered considerable attention due to its versatile applications and potential in drug development.

The structural attributes of 2-Methyl-5-(methylsulfonyl)aniline make it a valuable intermediate in synthesizing various pharmacologically active molecules. The presence of the methylsulfonyl group enhances its reactivity, enabling it to participate in diverse chemical transformations that are pivotal in medicinal chemistry. This feature has been leveraged in the development of novel therapeutic agents targeting various biological pathways.

In recent years, research has highlighted the compound's role in the synthesis of bioactive molecules with potential applications in oncology and anti-inflammatory treatments. The methylsulfonyl group, in particular, has been shown to modulate enzyme activity and interact with biological targets, making it a crucial moiety in drug design. Studies have demonstrated its efficacy in inhibiting specific kinases and enzymes involved in cancer progression, thereby opening new avenues for therapeutic intervention.

The pharmaceutical industry has been particularly interested in exploring derivatives of 2-Methyl-5-(methylsulfonyl)aniline due to its structural flexibility and functional diversity. Researchers have synthesized various analogs to optimize their pharmacokinetic properties and enhance their therapeutic efficacy. These derivatives have shown promise in preclinical studies, indicating their potential as lead compounds for further development into clinical trials.

Advances in computational chemistry and molecular modeling have further facilitated the study of 2-Methyl-5-(methylsulfonyl)aniline. These tools allow researchers to predict the interactions of the compound with biological targets with high precision, aiding in the rational design of more effective drugs. The integration of machine learning algorithms has also enabled the identification of novel structural motifs within this compound class, which could lead to breakthroughs in drug discovery.

The environmental impact and sustainability considerations of synthesizing 2-Methyl-5-(methylsulfonyl)aniline have also been a focus of recent research. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with global trends toward sustainable chemistry, ensuring that the production of this compound is both efficient and environmentally responsible.

In conclusion, 2-Methyl-5-(methylsulfonyl)aniline (CAS No. 1671-48-3) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features and reactivity make it a valuable building block for developing novel therapeutics. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in addressing complex medical challenges.